Cas no 7472-43-7 (7-Oxo-7-phenylheptanoic acid)

7-Oxo-7-phenylheptanoic acid Properties

Names and Identifiers

• 7-Oxo-7-phenylheptanoic acid
• 6-Benzoylhexanoic acid
• 7-oxo-7-phenyl-heptanoic acid
• 7-Oxo-7-phenyl-heptansaeure
• AE-oxo
• BEN103
• Benzeneheptanoic acid,
• Benzeneheptanoic acid,z-oxo
• 7-Phenyl-7-oxoheptanoic acid
• NSC 401949
• ZB1384
• CS-0100709
• 6-BENZOYLHEXANOICACID
• MFCD00039608
• 7472-43-7
• AC-25481
• A897888
• Benzeneheptanoic acid, z-oxo-
• CCG-52421
• AKOS015965691
• SR-01000507532
• SR-01000507532-2
• ALPHA-OXO BENZENEHEPTANOIC ACID
• SCHEMBL3378075
• FT-0620955
• F12259
• 7-Oxo-7-phenylheptanoic acid #
• SR-01000507532-1
• NS00121081
• DTXSID00322739
• NSC-401949
• NSC401949
• DB-049911
• +Expand

• MDL： MFCD00039608
• InChIKey： DOQWHEUDAHLEPT-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O3/c14-12(11-7-3-1-4-8-11)9-5-2-6-10-13(15)16/h1,3-4,7-8H,2,5-6,9-10H2,(H,15,16)
• SMILES： C1=CC=C(C=C1)C(=O)CCCCCC(=O)O
• BRN： 2694641

Computed Properties

• Exact Mass: 220.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 220.11
• Heavy Atom Count: 16
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Surface Charge: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 2.90440
• PSA: 54.37000
• Refractive Index: 1.528
• Boiling Point: 396°Cat760mmHg
• Melting Point: 83-84 ºC
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 207.4°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.111

7-Oxo-7-phenylheptanoic acid Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：warning

7-Oxo-7-phenylheptanoic acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%